Cas no 35848-90-9 (Butanoic acid, 4,4-dimethoxy-)

Butanoic acid, 4,4-dimethoxy-, is a versatile chemical compound characterized by its dimethoxy-substituted butanoic acid structure. This functionalized carboxylic acid is particularly valuable in organic synthesis, where it serves as a key intermediate for the preparation of more complex molecules. The presence of dimethoxy groups enhances its reactivity in nucleophilic and electrophilic reactions, making it useful in pharmaceutical and agrochemical applications. Its stability under standard conditions ensures ease of handling and storage. Additionally, the compound's well-defined structure allows for precise modifications, enabling tailored synthesis pathways. Its utility in fine chemical production underscores its importance in research and industrial processes.
Butanoic acid, 4,4-dimethoxy- structure
Butanoic acid, 4,4-dimethoxy- structure
Product Name:Butanoic acid, 4,4-dimethoxy-
CAS No:35848-90-9
MF:C6H12O4
MW:148.157082557678
CID:1473657
PubChem ID:11286556
Update Time:2025-06-12

Butanoic acid, 4,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4,4-dimethoxy-
    • 4,4-dimethoxybutanoic acid
    • AKOS006294752
    • 4-dimethoxybutyric acid
    • 35848-90-9
    • F98279
    • DB-137753
    • MDL： MFCD06208352
    • Inchi： 1S/C6H12O4/c1-9-6(10-2)4-3-5(7)8/h6H,3-4H2,1-2H3,(H,7,8)
    • InChI Key： ZYQXJBONHXBUKI-UHFFFAOYSA-N
    • SMILES： O(C)C(CCC(=O)O)OC

Computed Properties

  • Exact Mass: 148.07356
  • Monoisotopic Mass: 148.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

Butanoic acid, 4,4-dimethoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR00C7IS-100mg
4,4-dimethoxybutanoic acid
 35848-90-9 97%
100mg
 $18.00 2025-02-17
Aaron
AR00C7IS-250mg
4,4-dimethoxybutanoic acid
 35848-90-9 97%
250mg
 $30.00 2025-02-17
Aaron
AR00C7IS-10g
4,4-dimethoxybutanoic acid
 35848-90-9 97%
10g
 $372.00 2025-02-17
A2B Chem LLC
AF68520-100mg
4,4-dimethoxybutanoic acid
 35848-90-9 95%
100mg
 $16.00 2024-04-20
A2B Chem LLC
AF68520-250mg
4,4-dimethoxybutanoic acid
 35848-90-9 95%
250mg
 $29.00 2024-04-20
A2B Chem LLC
AF68520-500mg
4,4-dimethoxybutanoic acid
 35848-90-9 95%
500mg
 $47.00 2024-04-20
A2B Chem LLC
AF68520-1g
4,4-dimethoxybutanoic acid
 35848-90-9 95%
1g
 $72.00 2024-04-20
Aaron
AR00C7IS-500mg
4,4-dimethoxybutanoic acid
 35848-90-9 97%
500mg
 $50.00 2025-02-17
Aaron
AR00C7IS-1g
4,4-dimethoxybutanoic acid
 35848-90-9 97%
1g
 $75.00 2025-02-17
Aaron
AR00C7IS-5g
4,4-dimethoxybutanoic acid
 35848-90-9 97%
5g
 $223.00 2025-02-17

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